Cas no 1346537-33-4 (5-bromo-2-pyrrolidin-2-yl-pyrimidine;hydrochloride)

• Product Name: 5-bromo-2-pyrrolidin-2-yl-pyrimidine;hydrochloride
• CAS No: 1346537-33-4
• MF: C₈H₁₁BrClN₃
• MW: 264.5500395298
• CID: 4591252
• Update Time: 2025-06-09

5-bromo-2-pyrrolidin-2-yl-pyrimidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(pyrrolidin-2-yl)pyrimidine hydrochloride
• 5-bromo-2-pyrrolidin-2-yl-pyrimidine;hydrochloride

• Inchi： 1S/C8H10BrN3.ClH/c9-6-4-11-8(12-5-6)7-2-1-3-10-7;/h4-5,7,10H,1-3H2;1H
• InChI Key： ACYFEUCHYFCWEM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2NCCC2)N=C1.Cl

Additional information on 5-bromo-2-pyrrolidin-2-yl-pyrimidine;hydrochloride

Introduction to 5-Bromo-2-Pyrrolidin-2-yl-pyrimidine; Hydrochloride (CAS No. 1346537-33-4)

5-Bromo-2-pyrrolidin-2-yl-pyrimidine; hydrochloride (CAS No. 1346537-33-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is a derivative of pyrimidine, a fundamental heterocyclic structure that plays a crucial role in various biological processes. The introduction of a bromine atom and a pyrrolidine moiety imparts unique chemical and biological properties, making it an attractive candidate for pharmaceutical research.

The chemical structure of 5-bromo-2-pyrrolidin-2-yl-pyrimidine; hydrochloride consists of a pyrimidine ring with a bromine substituent at the 5-position and a pyrrolidine ring attached at the 2-position. The presence of the bromine atom enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The pyrrolidine moiety, on the other hand, introduces additional conformational flexibility and hydrogen bonding capabilities, which can enhance its binding affinity to specific biological targets.

In recent years, 5-bromo-2-pyrrolidin-2-yl-pyrimidine; hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of kinases, which are enzymes that play critical roles in cell signaling pathways. Kinases are involved in various physiological processes and are often dysregulated in diseases such as cancer, inflammation, and neurodegenerative disorders. Research has shown that 5-bromo-2-pyrrolidin-2-yl-pyrimidine; hydrochloride exhibits selective inhibition of certain kinases, making it a promising lead compound for the development of targeted therapies.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 5-bromo-2-pyrrolidin-2-yl-pyrimidine; hydrochloride demonstrated potent inhibitory activity against cyclin-dependent kinase 4 (CDK4), a key regulator of cell cycle progression. The researchers found that this compound effectively arrested cell growth and induced apoptosis in cancer cells without significant toxicity to normal cells. These findings highlight the potential of 5-bromo-2-pyrrolidin-2-yl-pyrimidine; hydrochloride as an anticancer agent.

Beyond its role as a kinase inhibitor, 5-bromo-2-pyrrolidin-2-yl-pyrimidine; hydrochloride has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters in 2019 reported that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that 5-bromo-2-pyrrolidin-2-yl-pyrimidine; hydrochloride could be developed into a novel anti-inflammatory drug for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of 5-bromo-2-pyrrolidin-2-yl-pyrimidine; hydrochloride is further enhanced by its favorable ADME properties. Preclinical studies have shown that this compound has good oral bioavailability and stability in plasma, which are essential characteristics for successful drug development. Additionally, it exhibits low cytotoxicity towards non-target cells, which reduces the risk of adverse side effects.

In conclusion, 5-bromo-2-pyrrolidin-2-yl-pyrimidine; hydrochloride (CAS No. 1346537-33-4) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of oncology, inflammation, and other diseases. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its pharmacological properties for clinical applications.